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Compound of Interest

Compound Name: 7-bromo-2H-chromene

Cat. No.: B11891750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Halogenated 2H-chromenes have emerged as a promising class of heterocyclic compounds,

demonstrating a wide spectrum of biological activities that position them as compelling

candidates for drug discovery and development. Their unique structural features, conferred by

the incorporation of halogen atoms, significantly influence their pharmacokinetic and

pharmacodynamic properties, often leading to enhanced potency and selectivity. This technical

guide provides an in-depth overview of the core biological activities of halogenated 2H-

chromenes, with a focus on their anticancer, antimicrobial, and anti-inflammatory effects. This

document summarizes key quantitative data, details relevant experimental protocols, and

visualizes implicated signaling pathways to facilitate further research and development in this

area.

Anticancer Activity
Halogenated 2H-chromenes have demonstrated significant cytotoxic effects against a variety of

cancer cell lines. The presence and position of halogen substituents on the chromene scaffold

play a crucial role in modulating their anticancer potency.

Quantitative Anticancer Data
The following table summarizes the in vitro cytotoxic activity of various halogenated 2H-

chromene derivatives against different cancer cell lines, presented as IC50 values (the

concentration required to inhibit 50% of cell growth).
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Compound ID
Halogen
Substitution

Cancer Cell
Line

IC50 (µM) Reference

1a 6-Bromo WiDr (Colon) 1.7 [1]

1b 6-Chloro WiDr (Colon) 1.9 [1]

2a

6-Bromo, 8-

Chloro, 2-(4-

bromophenyl)

S. aureus N/A [2]

2b

6-Bromo, 8-

Chloro, 2-(4-

bromophenyl)

S. epidermidis N/A [2]

3a

4-(2,3-

dichlorophenyl)-6

-methoxy

MCF-7 (Breast) 5.2 [1]

3b

4-(2,3-

dichlorophenyl)-6

-methoxy

HCT-116 (Colon) 7.8 [1]

3c

4-(2,3-

dichlorophenyl)-6

-methoxy

PC-3 (Prostate) 6.5 [1]

3d

4-(2,3-

dichlorophenyl)-6

-methoxy

A549 (Lung) 9.1 [1]

3e

4-(2,3-

dichlorophenyl)-6

-methoxy

HepG-2 (Liver) 8.4 [1]

4 4-Clpgc K562 (Leukemia) 102 [3]

N/A - Not Applicable as the primary activity reported was antibacterial.

Mechanism of Anticancer Action: Induction of Apoptosis
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A primary mechanism by which halogenated 2H-chromenes exert their anticancer effects is

through the induction of apoptosis, or programmed cell death. This often involves the

modulation of key signaling pathways that regulate cell survival and proliferation. One such

pathway involves the inhibition of tubulin polymerization, leading to cell cycle arrest at the G2/M

phase and subsequent activation of caspase-dependent apoptosis.[4] Furthermore, some

derivatives have been shown to down-regulate anti-apoptotic proteins like Bcl-2 and up-

regulate pro-apoptotic proteins like Bax.[3]
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Anticancer mechanism of halogenated 2H-chromenes.

Antimicrobial Activity
Halogenated 2H-chromenes have shown potent activity against a range of pathogenic

microorganisms, particularly Gram-positive bacteria. The degree of halogenation has been

observed to directly correlate with the antibacterial efficacy.

Quantitative Antimicrobial Data
The following table presents the Minimum Inhibitory Concentration (MIC) values of various

halogenated 2H-chromenes against bacterial strains.
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Compound ID
Halogen
Substitution

Bacterial
Strain

MIC (µg/mL) Reference

5a
Mono-

halogenated
S. aureus 8-32 [2]

5b
Mono-

halogenated
S. epidermidis 8-32 [2]

6a Tri-halogenated S. aureus 1-8 [2]

6b Tri-halogenated S. epidermidis 1-8 [2]

2a

2-(4-

bromophenyl)-6-

bromo-8-chloro

S. aureus (MDR) 4 [2]

2b

2-(4-

bromophenyl)-6-

bromo-8-chloro

S. epidermidis

(MDR)
1-4 [2]

(MDR - Multi-Drug Resistant)

Anti-inflammatory Activity
Recent studies have highlighted the potential of halogenated 2H-chromenes as anti-

inflammatory agents. Their mechanism of action often involves the modulation of key

inflammatory signaling pathways, such as the Toll-like receptor 4 (TLR4)/mitogen-activated

protein kinase (MAPK) pathway.

Quantitative Anti-inflammatory Data
The following table summarizes the in vitro anti-inflammatory activity of a halogenated

monoterpene, which shares structural similarities with chromenes, and a 2-phenyl-4H-

chromen-4-one derivative.
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Compound ID
Compound
Type

Assay IC50 (µM) Reference

7
Halogenated

Monoterpene
TNF-α inhibition 2.5 ± 0.4 [5]

8

2-phenyl-4H-

chromen-4-one

derivative

NO Inhibition

Not specified, but

showed strong

inhibition

[6]

Mechanism of Anti-inflammatory Action: Inhibition of the
TLR4/MAPK Pathway
Halogenated compounds can suppress inflammatory responses by inhibiting the

lipopolysaccharide (LPS)-induced activation of the TLR4 signaling pathway. This inhibition

leads to the downregulation of downstream signaling molecules like MyD88 and subsequently

reduces the activation of MAPKs (e.g., p38, JNK) and the transcription factor NF-κB.[6][7] This

cascade ultimately results in the decreased production of pro-inflammatory mediators such as

nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines like TNF-α and IL-6.[8]
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Inhibition of the TLR4/MAPK signaling pathway.

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. The

following sections provide outlines for key experiments cited in the study of halogenated 2H-

chromenes.

Synthesis of Halogenated 2-amino-4H-chromenes
A common and efficient method for the synthesis of 2-amino-4H-chromenes is a one-pot, three-

component reaction.[9][10][11][12]

General Procedure:
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A mixture of an appropriate aromatic aldehyde (1 mmol), malononitrile (1 mmol), and a

substituted phenol (e.g., a halogenated naphthol or resorcinol) (1 mmol) is prepared in a

suitable solvent, such as ethanol.

A catalytic amount of a base, like piperidine or L-proline, is added to the mixture.[9][11]

The reaction mixture is stirred at room temperature or refluxed for a specified period,

typically ranging from a few minutes to several hours, and can be monitored by Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the precipitated solid product is

collected by filtration.

The crude product is then purified by recrystallization from an appropriate solvent (e.g.,

ethanol) to yield the pure halogenated 2-amino-4H-chromene derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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